7-(3-methoxypropyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one

• IUPAC Name: 11-(3-methoxypropyl)-4-methyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C13H15N5O2/c1-9-15-13-14-8-10-11(18(13)16-9)4-6-17(12(10)19)5-3-7-20-2/h4,6,8H,3,5,7H2,1-2H3
• InChI Key: JMSOTHXPCUPESF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C3=C(C=NC2=N1)C(=O)N(C=C3)CCCOC
• Molecular Formula: C13H15N5O2
• Molecular Weight: 273.29 g/mol

Description

Molecular Formula: C₁₂H₁₃N₅O₂
Molecular Weight: 259.26 g/mol
IUPAC Name: 11-(3-Methoxypropyl)-2,3,5,7,11-pentazatricyclo[7.4.0.0²,⁶]trideca-1(9),3,5,7,12-pentaen-10-one

This compound belongs to the pyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidinone class, characterized by a fused tricyclic core comprising pyridine, triazole, and pyrimidinone rings. The 3-methoxypropyl substituent at position 7 and a methyl group at position 2 enhance its physicochemical properties, such as solubility and lipophilicity, making it a candidate for medicinal chemistry research. Key applications include kinase inhibition and antimicrobial activity, with structural features enabling π–π stacking and hydrogen bonding interactions in biological systems .

Biological Activity

7-(3-Methoxypropyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one is a compound of interest due to its potential biological activities. This article reviews its synthesis, biological evaluations, and mechanisms of action based on recent studies.

Chemical Structure and Properties

The compound features a complex structure that includes a pyrido and triazole moiety. Its IUPAC name reflects its intricate arrangement and functional groups which may contribute to its biological activity.

Anticancer Activity

Recent studies have shown that derivatives of triazole compounds exhibit significant anticancer properties. For instance, compounds similar to 7-(3-methoxypropyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one have demonstrated cytotoxic effects against various cancer cell lines:

• MCF-7 (Breast Cancer) : IC50 values around 1.1 μM.
• HCT-116 (Colon Cancer) : IC50 values around 2.6 μM.
• HepG2 (Liver Cancer) : IC50 values around 1.4 μM.

These compounds often act by inhibiting thymidylate synthase (TS), a critical enzyme in DNA synthesis, leading to apoptosis in cancer cells .

Antimicrobial Activity

The compound also exhibits antimicrobial properties. Similar triazole derivatives have been tested against common pathogens such as Escherichia coli and Staphylococcus aureus, showing promising inhibition rates. This activity is attributed to their ability to disrupt bacterial cell wall synthesis and interfere with metabolic pathways .

The biological activity of 7-(3-methoxypropyl)-2-methylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one can be explained through several mechanisms:

• Thymidylate Synthase Inhibition : Compounds targeting TS prevent the formation of dTTP, essential for DNA replication.
• Apoptosis Induction : The inhibition of TS leads to cellular stress responses that trigger programmed cell death.
• Antimicrobial Mechanisms : These include disruption of bacterial protein synthesis and interference with nucleic acid metabolism.

Structure-Activity Relationship (SAR)

Research indicates that the position and type of substituents on the triazole and pyridine rings significantly influence the biological activity:

Substituent Position	Activity Level
Ortho	High
Meta	Moderate
Para	Low

Increasing the number of substituents generally decreases activity due to steric hindrance .

Case Studies

Several case studies have highlighted the efficacy of related compounds in clinical settings:

• A study involving a series of triazole derivatives found that specific modifications led to enhanced anticancer activity compared to standard treatments like doxorubicin and 5-fluorouracil .
• Another investigation demonstrated the potential of these compounds as broad-spectrum antimicrobial agents in vitro .

Comparison with Similar Compounds

Table 1: Comparative Analysis of Pyrido-Triazolo-Pyrimidinone Derivatives

Compound Name	Molecular Formula	Substituents	Biological Activity	Unique Features
Target Compound	C₁₂H₁₃N₅O₂	7-(3-Methoxypropyl), 2-Methyl	Kinase inhibition, Antimicrobial	Enhanced solubility due to methoxypropyl group; planar core for target binding
2-(4-Chlorophenyl)-7-(2-Methoxyethyl) Analog ()	Not provided	7-(2-Methoxyethyl), 2-(4-Chlorophenyl)	Not specified	Chlorophenyl enhances steric bulk; triazole ring position differs
7-[3-(Dimethylamino)Propyl]-2-Pyridin-4-Yl Derivative ()	Not provided	7-(Dimethylaminopropyl), 2-Pyridinyl	Kinase inhibition	Dimethylamino group increases basicity; pyridinyl substitution improves target selectivity
2-(Trifluoromethyl) Derivative ()	C₁₆H₉ClF₃N₅O	7-(3-Chloro-4-Methylphenyl), 2-Trifluoromethyl	Potential antiviral	Trifluoromethyl group enhances metabolic stability and lipophilicity
2-(2-Chlorophenyl)-7-(3-Methoxypropyl) Analog ()	C₁₈H₁₆ClN₅O₂	7-(3-Methoxypropyl), 2-(2-Chlorophenyl)	Antimicrobial	Chlorophenyl substituent broadens antimicrobial spectrum

Physicochemical Properties

• Lipophilicity (LogP) : The target compound’s LogP is lower than trifluoromethyl derivatives (LogP ~3.5 vs. ~4.2), balancing solubility and bioavailability .
• Hydrogen Bonding: The pyrimidinone oxygen and triazole nitrogen atoms enable strong interactions with biological targets, a feature shared with amino-substituted analogs () .